3,7-dihydroxy-24-norcholane-23-sulfonate
3,7-dihydroxy-24-norcholane-23-sulfonate
Brand Name:
Vulcanchem
CAS No.:
145523-79-1
VCID:
VC0117595
InChI:
InChI=1S/C23H40O5S/c1-14(8-11-29(26,27)28)17-4-5-18-21-19(7-10-23(17,18)3)22(2)9-6-16(24)12-15(22)13-20(21)25/h14-21,24-25H,4-13H2,1-3H3,(H,26,27,28)/t14-,15+,16-,17-,18+,19+,20-,21+,22+,23-/m1/s1
SMILES:
CC(CCS(=O)(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C23H40O5S
Molecular Weight:
428.6 g/mol
3,7-dihydroxy-24-norcholane-23-sulfonate
CAS No.: 145523-79-1
Main Products
VCID: VC0117595
Molecular Formula: C23H40O5S
Molecular Weight: 428.6 g/mol
| CAS No. | 145523-79-1 |
|---|---|
| Product Name | 3,7-dihydroxy-24-norcholane-23-sulfonate |
| Molecular Formula | C23H40O5S |
| Molecular Weight | 428.6 g/mol |
| IUPAC Name | (3R)-3-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]butane-1-sulfonic acid |
| Standard InChI | InChI=1S/C23H40O5S/c1-14(8-11-29(26,27)28)17-4-5-18-21-19(7-10-23(17,18)3)22(2)9-6-16(24)12-15(22)13-20(21)25/h14-21,24-25H,4-13H2,1-3H3,(H,26,27,28)/t14-,15+,16-,17-,18+,19+,20-,21+,22+,23-/m1/s1 |
| Standard InChIKey | NTBYMHPNFQILPA-VEPRGJRUSA-N |
| Isomeric SMILES | C[C@H](CCS(=O)(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCS(=O)(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCS(=O)(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | 3,7-dihydroxy-24-norcholane-23-sulfonate 3alpha,7alpha-dihydroxy-24-nor-5beta-cholane-23-sulfonate 3alpha,7beta-dihydroxy-24-nor-5beta-cholane-23-sulfonate norCDC-sul norUDC-SO3Na |
| PubChem Compound | 126871 |
| Last Modified | Nov 11 2021 |
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